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Introduction

Fisetin (3,3′,4′,7-tetrahydroxyflavone) is a naturally occurring flavonoid found in various fruits

and vegetables, including strawberries, apples, and onions.[1][2] In recent years, fisetin has

garnered significant interest from the scientific community for its diverse biological activities,

including potent antioxidant, anti-inflammatory, neuroprotective, and senolytic properties.[1][3]

[4] Its ability to modulate multiple key intracellular signaling pathways makes it a promising

candidate for investigation in cancer research, neurodegenerative diseases, and aging.[1][5][6]

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of commercial fisetin suppliers, quantitative data, experimental

protocols, and the core signaling pathways it influences.

It is important to note that the compound "Cissetin" is likely a misspelling of "Fisetin," as the

latter is a well-documented and commercially available research compound. This guide will

proceed with the assumption that the intended compound of interest is Fisetin.

Commercial Suppliers and Quantitative Data
A critical first step in any research involving fisetin is the procurement of high-purity material.

Several commercial suppliers offer fisetin for research purposes, with varying purity levels and

formulations. The following tables summarize key quantitative data from a selection of suppliers

to facilitate comparison.
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Supplier

Product

Name/C

atalog

No.

CAS

Number

Molecula

r

Formula

Molecula

r Weight

( g/mol )

Stated

Purity

Appeara

nce
Source

Mitora™
Mitora™

Fisetin
528-48-3 C₁₅H₁₀O₆ 286.24 ≥99%[7]

Yellow to

pale-

yellow

crystallin

e

powder[7

]

Not

Specified

Natural

Field

Fisetin

Powder
528-48-3 C₁₅H₁₀O₆ 286.24

≥98.00%

(HPLC)

[8]

Yellow

fine

powder[8

]

Cotinus

coggygri

a

Extract[8]

EffePhar

m

Fisetin

Powder

Not

Specified

Not

Specified

Not

Specified
≥99%[9]

Not

Specified

Not

Specified

INDOFIN

E

Chemical

Company

, Inc.

FISETIN

(F-002)
528-48-3 C₁₅H₁₀O₆ 286.25 98%[10]

Not

Specified

Not

Specified

Santa

Cruz

Biotechn

ology,

Inc.

Fisetin 528-48-3 C₁₅H₁₀O₆ 286.24 ≥96%[11]
Not

Specified

Not

Specified

AdooQ®

Bioscienc

e

Fisetin

(Fustel)

Not

Specified

Not

Specified

Not

Specified

>99%

(HPLC)

[12]

Not

Specified

Not

Specified

Selleck

Chemical

s

Fisetin 528-48-3 C₁₅H₁₀O₆ 286.24
99.91%

[13]

Not

Specified

Not

Specified
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Tocris

Bioscienc

e

Fisetin 528-48-3 C₁₅H₁₀O₆ 286.24
Not

Specified

Not

Specified

Not

Specified

ProHealt

h

Pure

Fisetin

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Rhus

succedan

ea

(stems)

[14]

PureBulk

, Inc.

Fisetin

Powder

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified
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Supplier
Formulations

Offered

Storage

Recommendations
Notes

Mitora™ Powder

Store in a cool, dry

place, away from light.

[7]

Research-grade

senolytic compound

for in vitro and

preclinical research.[7]

Natural Field
Standard and

liposomal forms[8]

Preserve in tight

containers at

controlled room

temperature.[8]

Offers enhanced

bioavailability options.

[8]

EffePharm Powder Not Specified
Focus on senolytic

applications.

INDOFINE Chemical

Company, Inc.
Powder Not Specified

Provides lot-specific

data.[10]

Santa Cruz

Biotechnology, Inc.
Powder Not Specified

For research use only.

[11]

AdooQ® Bioscience Powder Not Specified

Ideal for cancer

research and

epigenetic studies.[12]

Selleck Chemicals Powder Not Specified

Provides detailed

quality control data

(COA, HPLC, NMR).

[13]

Tocris Bioscience Powder Not Specified

High-quality

biochemicals for life

science research.

ProHealth Capsules Not Specified

Marketed as a

supplement, but

sourced from Rhus

succedanea.[14]

PureBulk, Inc. Powder Not Specified
Marketed as a

supplement.
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Experimental Protocols
Accurate and reproducible experimental results depend on proper handling and preparation of

fisetin. Due to its low aqueous solubility, fisetin is typically dissolved in an organic solvent to

create a concentrated stock solution.[15]

Preparation of Fisetin Stock Solution (10 mM in DMSO)
This protocol is suitable for most cell culture applications.

Materials:

Fisetin powder (Molecular Weight: 286.24 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (optional, but recommended)[15]

Procedure:

Weighing Fisetin: In a chemical fume hood, accurately weigh 2.86 mg of fisetin powder and

place it into a sterile vial.[15]

Adding Solvent: Add 1.0 mL of anhydrous DMSO to the vial.[15]

Dissolution: Vortex the mixture thoroughly until the fisetin is completely dissolved. If

necessary, use an ultrasonic water bath for 10-15 minutes to aid dissolution.[15] The solution

should be clear with no visible particles.[15]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20

µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[15]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[15]
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Cell Culture Treatment with Fisetin
Procedure:

Prepare Working Solution: Thaw an aliquot of the fisetin stock solution at room temperature.

Dilute the stock solution to the desired final concentration in pre-warmed (37°C) cell culture

medium. It is recommended to add the fisetin stock solution dropwise while gently vortexing

or swirling the medium to ensure even dispersion and minimize precipitation.[16] The final

DMSO concentration should typically be kept below 0.1% to avoid solvent-induced

cytotoxicity.

Cell Treatment: Remove the existing medium from the cultured cells and replace it with the

medium containing the desired concentration of fisetin or a vehicle control (medium with the

same concentration of DMSO).

Incubation: Return the cells to the incubator and incubate for the desired time period (e.g.,

24, 48, or 72 hours), depending on the specific assay.[15]

Quantitative Analysis by RP-HPLC
A validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method can

be used for the quantitative analysis of fisetin.

Chromatographic Conditions:

Column: Phenomenex C18[17]

Mobile Phase: Methanol and 0.1% orthophosphoric acid (55:45 v/v)[17]

Flow Rate: 1.0 mL/min[17]

Detection Wavelength: 362 nm[17]

Retention Time: Approximately 7.48 minutes for standard fisetin[17]

This method has been shown to have excellent linearity over a concentration range of 2–12

µg/mL.[17]
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Key Signaling Pathways Modulated by Fisetin
Fisetin exerts its pleiotropic effects by targeting multiple intracellular signaling pathways.[2][5]

The following diagrams illustrate some of the key pathways involved in its anti-cancer and

neuroprotective activities.

Fisetin's Anti-Cancer Signaling Pathways
Fisetin has been shown to inhibit cancer cell proliferation, induce apoptosis, and reduce

angiogenesis and metastasis by modulating several key signaling cascades.[5][6]
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Caption: Fisetin inhibits pro-survival pathways (PI3K/Akt/mTOR, NF-κB, Met/Src) and

modulates MAPK signaling to suppress cancer progression.[5][18][19]

Fisetin's Neuroprotective Signaling Pathways
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Fisetin's neuroprotective effects are attributed to its ability to enhance pro-survival signaling,

bolster antioxidant defenses, and reduce neuroinflammation.[1][20]
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Caption: Fisetin promotes neuroprotection by activating PI3K/Akt, Nrf2/ARE, and SIRT1

signaling pathways.[1][20][21]

Experimental Workflow Example: Assessing
Senolytic Activity of Fisetin
Fisetin is recognized as a potent senolytic agent, capable of selectively clearing senescent

cells.[22][23] The following workflow outlines a typical experiment to evaluate this activity in cell

culture.
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Caption: Experimental workflow for determining the senolytic activity of fisetin in cultured

human fibroblasts.[22]

Conclusion
Fisetin is a readily available flavonoid with significant potential in various research fields. This

guide provides a foundational resource for researchers, summarizing key information on its

commercial availability, handling, and mechanisms of action. By selecting high-purity fisetin
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from a reputable supplier and employing validated experimental protocols, researchers can

confidently investigate its therapeutic potential. The provided diagrams of key signaling

pathways and experimental workflows serve as a starting point for designing and interpreting

studies aimed at elucidating the multifaceted biological effects of this promising natural

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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